Cas no 1312442-38-8 (Methyl 5(Z),8(Z),11(Z),14(Z),17(Z),20(Z)-Tricosahexaenoate)

• Product Name: Methyl 5(Z),8(Z),11(Z),14(Z),17(Z),20(Z)-Tricosahexaenoate
• CAS No: 1312442-38-8
• MF: C₂₄H₃₆O₂
• MW: 356.541447639465
• CID: 5092339
• Update Time: 2025-07-25

Methyl 5(Z),8(Z),11(Z),14(Z),17(Z),20(Z)-Tricosahexaenoate Chemical and Physical Properties

Names and Identifiers

• 5,8,11,14,17,20-Tricosahexaenoic acid, methyl ester, (5Z,8Z,11Z,14Z,17Z,20Z)-
• Methyl 5(Z),8(Z),11(Z),14(Z),17(Z),20(Z)-Tricosahexaenoate

• Inchi： 1S/C24H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26-2/h4-5,7-8,10-11,13-14,16-17,19-20H,3,6,9,12,15,18,21-23H2,1-2H3/b5-4-,8-7-,11-10-,14-13-,17-16-,20-19-
• InChI Key： ROFVEVFCNPGNKS-JDPCYWKWSA-N
• SMILES： C(OC)(=O)CCC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC

Experimental Properties

• Density: 0.914±0.06 g/cm3(Predicted)
• Boiling Point: 443.5±34.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Methyl 5(Z),8(Z),11(Z),14(Z),17(Z),20(Z)-Tricosahexaenoate

Exploring Methyl 5(Z),8(Z),11(Z),14(Z),17(Z),20(Z)-Tricosahexaenoate (CAS No. 1312442-38-8): A Comprehensive Guide

In the realm of bioactive lipids and specialized fatty acid derivatives, Methyl 5(Z),8(Z),11(Z),14(Z),17(Z),20(Z)-Tricosahexaenoate (CAS No. 1312442-38-8) stands out as a compound of significant scientific and commercial interest. This polyunsaturated fatty acid methyl ester is characterized by its six cis-configured double bonds, which impart unique physicochemical properties and biological activities. Researchers and industries are increasingly focusing on such compounds due to their potential applications in nutritional supplements, cosmeceuticals, and pharmaceutical formulations.

The growing consumer demand for omega-3 and omega-6 fatty acid derivatives has propelled interest in Methyl 5(Z),8(Z),11(Z),14(Z),17(Z),20(Z)-Tricosahexaenoate. Its structural similarity to eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA) makes it a subject of intense study in lipid metabolism research. Recent studies suggest that such long-chain polyunsaturated fatty acids (LC-PUFAs) may support cardiovascular health, cognitive function, and inflammatory response modulation – all trending topics in today's health-conscious market.

From a chemical perspective, the Z-configuration (cis) of all double bonds in Methyl 5(Z),8(Z),11(Z),14(Z),17(Z),20(Z)-Tricosahexaenoate (CAS No. 1312442-38-8) creates distinct molecular geometry that influences its membrane fluidity and receptor binding characteristics. This structural feature has become particularly relevant in drug delivery system development, where researchers are exploring how such compounds can enhance bioavailability of therapeutic agents. The compound's 23-carbon backbone with six double bonds also presents interesting possibilities for biomaterial engineering and functional food applications.

The synthesis and characterization of Methyl 5(Z),8(Z),11(Z),14(Z),17(Z),20(Z)-Tricosahexaenoate require specialized organic chemistry techniques, including stereoselective synthesis and chromatographic purification methods. Analytical challenges in working with this compound include maintaining its oxidative stability – a common concern with highly unsaturated compounds. Modern spectroscopic techniques like NMR and mass spectrometry are essential for verifying the compound's structure and purity, especially given the increasing regulatory emphasis on compound characterization in research and commercial products.

In the context of sustainable chemistry and green synthesis – topics dominating current scientific discourse – researchers are investigating enzymatic approaches to produce Methyl 5(Z),8(Z),11(Z),14(Z),17(Z),20(Z)-Tricosahexaenoate. The potential to derive this compound from microbial sources or algae-based production systems aligns with the global push toward eco-friendly chemical manufacturing. This aspect makes it particularly interesting for companies developing plant-based alternatives to traditional lipid ingredients.

The commercial landscape for specialty fatty acid esters like Methyl 5(Z),8(Z),11(Z),14(Z),17(Z),20(Z)-Tricosahexaenoate is evolving rapidly. Market analysts note growing demand in personal care formulations, where such compounds may enhance skin barrier function and provide anti-aging benefits. The cosmetic science community is particularly interested in how these long-chain esters interact with skin lipids and ceramides – topics frequently searched by formulators and skincare enthusiasts alike.

Future research directions for Methyl 5(Z),8(Z),11(Z),14(Z),17(Z),20(Z)-Tricosahexaenoate (CAS No. 1312442-38-8) may explore its potential in nutraceutical combinations and synergistic formulations with other bioactive compounds. The compound's structure-activity relationships warrant deeper investigation, particularly in relation to emerging areas like gut microbiome modulation and personalized nutrition – both hot topics in contemporary nutritional science research and consumer health discussions.